Cas no 2227977-10-6 (rac-2-(1R,3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopentylacetic acid)

• Product Name: rac-2-(1R,3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopentylacetic acid
• CAS No: 2227977-10-6
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5937457
• PubChem ID: 165878448
• Update Time: 2025-07-14

rac-2-(1R,3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopentylacetic acid Chemical and Physical Properties

Names and Identifiers

• rac-2-(1R,3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopentylacetic acid
• EN300-1553741
• 2227977-10-6
• rac-2-[(1R,3S)-3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}cyclopentyl]acetic acid

• Inchi： 1S/C28H34N2O5/c1-2-7-19(27(33)30-20-13-12-18(14-20)15-26(31)32)16-29-28(34)35-17-25-23-10-5-3-8-21(23)22-9-4-6-11-24(22)25/h3-6,8-11,18-20,25H,2,7,12-17H2,1H3,(H,29,34)(H,30,33)(H,31,32)/t18-,19?,20+/m0/s1
• InChI Key： GHYBAVXKZDCESG-SJBAFXMYSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CCC)N[C@@H]1CC[C@H](CC(=O)O)C1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on rac-2-(1R,3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopentylacetic acid

Introduction to Rac-2-(1R,3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopentylacetic Acid (CAS No. 2227977-10-6)

Rac-2-(1R,3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopentylacetic acid, a compound with the CAS number 2227977-10-6, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This intricate molecular structure has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The compound's unique configuration, featuring a cyclopentylacetic acid core and a complex side chain with a fluorenylmethoxycarbonyl (Fmoc) group, positions it as a versatile scaffold for further chemical modifications and biological evaluations.

The chemical entity can be broken down into several key structural components that contribute to its pharmacological profile. The cyclopentylacetic acid moiety provides a rigid scaffold that enhances binding affinity and stability in biological systems. This is complemented by the presence of an amide linkage in the side chain, which is a common feature in many bioactive molecules. Notably, the side chain incorporates an Fmoc group, which is widely used in peptide synthesis but also serves as a protecting group in this context. The amine functionality further extends the potential for derivatization, allowing for the introduction of various pharmacophores that could modulate biological activity.

Recent studies have highlighted the importance of chiral molecules in drug development. The racemic form of this compound, Rac-2-(1R,3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopentylacetic acid, exhibits both enantiomers (1R and 3S) in equal proportions. However, the growing interest in enantioselective pharmacology has prompted researchers to explore the individual enantiomers for their distinct biological properties. The 1R,3S configuration may confer specific interactions with biological targets, leading to differential efficacy or reduced side effects compared to other stereoisomers.

The fluorenylmethoxycarbonyl (Fmoc) group in the molecular structure is particularly noteworthy for its role in protecting amino groups during synthetic processes. This protective group is essential in multi-step syntheses where selective functionalization is required. Additionally, Fmoc derivatives have been explored for their potential use in drug delivery systems due to their stability and biodegradability. The incorporation of such a group into a pharmaceutical candidate suggests that this compound may be suitable for applications where controlled release or targeted delivery is desired.

Current research trends indicate that multifunctional compounds are gaining prominence in drug discovery. The complex architecture of Rac-2-(1R,3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopentylacetic acid allows it to interact with multiple targets simultaneously, which could be advantageous in treating complex diseases that involve multiple pathological pathways. For instance, studies have shown that molecules with similar structural motifs can exhibit anti-inflammatory, analgesic, and even neuroprotective properties. The cyclopentylacetic acid core is known to interact with enzymes and receptors involved in pain signaling and inflammation, making this compound a promising candidate for therapeutic intervention.

The side chain's amine functionality also opens up possibilities for further derivatization into prodrugs or bioconjugates. Prodrugs are inactive precursors that are converted into active drugs within the body, often improving bioavailability or reducing toxicity. Bioconjugates involve linking the active molecule to another entity (such as a targeting ligand or imaging agent) to enhance specificity or diagnostic capabilities. These strategies are particularly relevant in oncology and immunotherapy, where targeted delivery is crucial for maximizing therapeutic efficacy while minimizing systemic side effects.

In recent years, computational methods have become increasingly integral to drug discovery processes. Molecular modeling and virtual screening techniques allow researchers to predict how different compounds will interact with biological targets before conducting expensive wet-lab experiments. The complex structure of Rac-2-(1R,3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopentylacetic acid makes it an ideal candidate for such computational studies. By leveraging advanced algorithms and high-performance computing resources, scientists can identify potential binding sites and optimize the compound's structure for improved pharmacological properties.

The synthesis of this compound represents a testament to the advancements in synthetic organic chemistry over recent decades. The ability to construct such intricate molecules with high precision has enabled the exploration of novel chemical spaces that were previously inaccessible. This progress underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists in driving innovation forward. As synthetic methodologies continue to evolve, it is likely that more complex and potent pharmaceutical candidates will emerge from these efforts.

Future directions for research on Rac-2-(1R,3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopentylacetic acid may include exploring its interactions with specific enzymes or receptors using biochemical assays and structural biology techniques. Additionally, preclinical studies could be conducted to evaluate its safety profile and pharmacokinetic properties in animal models before moving on to human trials. The integration of machine learning and artificial intelligence into drug discovery pipelines may also accelerate the process by predicting promising derivatives or optimizing synthetic routes.

In conclusion, Rac-2-(1R,3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopentylacetic acid (CAS No. 2227977-10-6) exemplifies the cutting-edge developments occurring at the intersection of chemistry and medicine. Its unique structural features offer numerous opportunities for further exploration and application in therapeutic contexts. As research continues to uncover new biological functions and synthetic strategies, compounds like this one are poised to play significant roles in addressing some of today's most pressing medical challenges.